Cas no 2171233-71-7 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2171233-71-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5860307
• PubChem ID: 165552807
• Update Time: 2025-05-24

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid
• 2171233-71-7
• EN300-1486200

• Inchi： 1S/C24H26N2O5/c1-15(21(27)28)25-22(29)24(12-6-7-13-24)26-23(30)31-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20H,6-7,12-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t15-/m0/s1
• InChI Key： CYNOCLYDVPUXMV-HNNXBMFYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@H](C(=O)O)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Compound CAS No. 2171233-71-7: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic Acid

The compound with CAS number 2171233-71-7, known as (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an amino acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the molecule during chemical reactions.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have focused on its potential as a building block for constructing peptidomimetic compounds, which are essential in drug discovery. The stereochemistry of the compound, particularly the (2S) configuration, is crucial for its biological activity. This configuration ensures proper molecular recognition and binding to target proteins, making it a valuable tool in medicinal chemistry.

The synthesis of this compound involves a multi-step process that includes the formation of the Fmoc group, cyclization to form the cyclopentane ring, and stereochemical control during the assembly of the amino acid backbone. The use of chiral auxiliaries and asymmetric catalysis has been instrumental in achieving high enantiomeric excess in the final product. These methods have been optimized in recent years, leading to more efficient and scalable production processes.

In terms of applications, this compound has been extensively used in peptide synthesis as a protected amino acid derivative. The Fmoc group provides excellent protection during solid-phase synthesis while allowing for selective deprotection under mild conditions. This makes it an ideal choice for constructing complex peptide sequences with high precision. Additionally, its cyclopentane ring contributes to the rigidity and stability of the molecule, which are desirable properties for drug candidates.

Recent research has also explored the use of this compound in click chemistry and other modular assembly strategies. Its ability to undergo various chemical transformations without interfering with sensitive functional groups has made it a versatile building block. For instance, researchers have utilized its reactivity to construct macrocyclic compounds and bioconjugates with tailored functionalities.

The biological activity of this compound has been studied in various contexts. In vitro assays have demonstrated its ability to modulate enzyme activity and inhibit key signaling pathways involved in diseases such as cancer and inflammation. Preclinical studies have further shown promising results in animal models, suggesting potential therapeutic applications.

In conclusion, the compound with CAS number 2171233-71-7 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge synthetic methodologies and biological applications, positions it as a valuable tool for researchers in academia and industry alike.